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Compound of Interest

Compound Name: 4-Chlorophenyl chloroformate

Cat. No.: B1360281

Technical Guide: 4-Chlorophenyl Chloroformate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Chlorophenyl chloroformate, a
versatile reagent widely utilized in organic synthesis. This document outlines its chemical and
physical properties, applications in research and development, particularly in the
pharmaceutical and agrochemical sectors, and essential safety and handling protocols.

Core Properties and Identification

4-Chlorophenyl chloroformate, also known as p-Chlorophenyl chloroformate, is a key
intermediate in various chemical reactions. Its fundamental properties are summarized below
for easy reference.
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Property Value Citations
CAS Number 7693-45-0 [1]
Molecular Weight 191.01 g/mol [1]
Molecular Formula C7HaCl202 [1]

Appearance

Colorless to almost colorless

[1]

liquid
Density 1.365 g/mL at 25°C [1]
Boiling Point 100-102°C at 12 mmHg [1]
Refractive Index n20/D 1.533 [1]
Flash Point 218°F [1]
Solubility Soluble in organic solvents [1]

Applications in Organic Synthesis

4-Chlorophenyl chloroformate is a highly reactive compound primarily used as an acylating
agent. Its utility spans various fields of chemical synthesis.

Pharmaceutical and Agrochemical Synthesis

This reagent is a crucial intermediate in the synthesis of pharmaceuticals and agrochemicals.
[1] It facilitates the introduction of a p-chlorophenyl moiety into organic compounds, which can
enhance their biological activity.[2] The chlorocarbonate functionality is particularly reactive
towards nucleophiles like alcohols and amines, leading to the formation of carbonates and
carbamates, respectively.[1]

Peptide Synthesis

In peptide synthesis, chloroformates are utilized in the formation of peptide linkages, often
serving as coupling reagents.[2] They can be used to activate the carboxyl group of an N-
protected amino acid to form a mixed anhydride, which then reacts with the amino group of
another amino acid to form a peptide bond.
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Experimental Protocols and Methodologies

While specific, detailed protocols are proprietary and vary based on the reaction, a general
procedure for the use of 4-Chlorophenyl chloroformate in the formation of a carbamate from
an amine is outlined below. This protocol is based on the general reactivity of chloroformates.

General Protocol for Carbamate Synthesis:

o Reaction Setup: Dissolve the amine substrate in a suitable aprotic solvent (e.g.,
dichloromethane or tetrahydrofuran) in a reaction vessel under an inert atmosphere (e.g.,
nitrogen or argon).

o Base Addition: Add a non-nucleophilic base, such as triethylamine or pyridine, to the solution
to act as an acid scavenger.

» Reagent Addition: Cool the reaction mixture in an ice bath (0°C). Slowly add 4-
Chlorophenyl chloroformate dropwise to the stirred solution.

» Reaction Monitoring: Monitor the progress of the reaction using an appropriate technique,
such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography
(HPLC).

o Work-up: Once the reaction is complete, quench the reaction by adding water or a saturated
agueous solution of a mild acid or base.

o Extraction: Extract the product into an organic solvent. Wash the organic layer sequentially
with dilute acid, water, and brine.

« Purification: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or
magnesium sulfate), filter, and concentrate the solvent under reduced pressure. The crude
product can then be purified by recrystallization or column chromatography.

Visualized Workflows and Pathways

The following diagrams illustrate the logical workflows and reaction pathways involving 4-
Chlorophenyl chloroformate.
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General Synthesis Workflow Using 4-Chlorophenyl Chloroformate
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Role in Peptide Bond Formation (Mixed Anhydride Method)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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